molecular formula C11H10O5 B8768259 6,8-Dimethoxyisochroman-1,3-dione CAS No. 82218-06-2

6,8-Dimethoxyisochroman-1,3-dione

Cat. No.: B8768259
CAS No.: 82218-06-2
M. Wt: 222.19 g/mol
InChI Key: UCQGXKTVLKNSOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,8-Dimethoxyisochroman-1,3-dione is a useful research compound. Its molecular formula is C11H10O5 and its molecular weight is 222.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

82218-06-2

Molecular Formula

C11H10O5

Molecular Weight

222.19 g/mol

IUPAC Name

6,8-dimethoxy-4H-isochromene-1,3-dione

InChI

InChI=1S/C11H10O5/c1-14-7-3-6-4-9(12)16-11(13)10(6)8(5-7)15-2/h3,5H,4H2,1-2H3

InChI Key

UCQGXKTVLKNSOY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C(=C1)OC)C(=O)OC(=O)C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-Carboxymethyl-4,6-dimethoxybenzoic acid (60) (3.97 gm) was stirred in toluene (40.0 mL) at ambient temperature in a 100 mL flask with magnetic stirring. Acetic anhydride (1.72 mL) was added and the mixture heated to 110° C. Monitoring by HPLC revealed that the reaction was complete within 2.5 hours. Heat was then removed. Crystallization of 6,8-dimethoxyisochroman-1,3-dione (25) occurred as the solution cooled. The mixture was cooled to 2° C. After a short hold time, yellow crystalline solids were filtered, washed with fresh toluene and then dried on high vacuum. 6,8-Dimethoxyisochroman-1,3-dione (25) (3.05 g) was isolated as a yellow crystalline solid.
Quantity
3.97 g
Type
reactant
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Quantity
40 mL
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1.72 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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